Cas no 1354026-15-5 (2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide)

2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide is a chiral amide derivative featuring a cyclopropyl group and a pyrazine moiety. Its stereospecific structure, particularly the (S)-configured ethylpyrazine substituent, makes it a valuable intermediate in pharmaceutical synthesis, especially for targeting selective biological activity. The compound’s cyclopropyl ring enhances metabolic stability, while the pyrazine unit contributes to its potential as a ligand in medicinal chemistry applications. Its bifunctional amino and amide groups offer versatility for further derivatization, enabling the development of novel bioactive molecules. This compound is particularly relevant in the design of enzyme inhibitors or receptor modulators due to its rigid, conformationally constrained framework.
2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide structure
1354026-15-5 structure
Product Name:2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide
CAS No:1354026-15-5
MF:C12H18N4O
MW:234.297522068024
CID:2165754
Update Time:2025-06-10

2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-cyclopropyl-n-(1-pyrazin-2-yl-ethyl)-propionamide
    • 2-Amino-N-cyclopropyl-N-((S)-1-(pyrazin-2-yl)ethyl)propanamide
    • 2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide
    • Inchi: 1S/C12H18N4O/c1-8(13)12(17)16(10-3-4-10)9(2)11-7-14-5-6-15-11/h5-10H,3-4,13H2,1-2H3/t8?,9-/m0/s1
    • InChI Key: FQTNOJRFLSCMTJ-GKAPJAKFSA-N
    • SMILES: O=C(C(C)N)N([C@H](C1C=NC=CN=1)C)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Topological Polar Surface Area: 72.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 402.9±45.0 °C at 760 mmHg
  • Flash Point: 197.5±28.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide Security Information

2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
087071-500mg
S)-2-Amino-N-cyclopropyl-N-(1-pyrazin-2-yl-ethyl)-propionamide
1354026-15-5
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£694.00 2022-03-01
Chemenu
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Chemenu
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1354026-15-5 95%+
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$1417 2021-08-18

Additional information on 2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide

Recent Advances in the Study of 2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide (CAS: 1354026-15-5)

The compound 2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide (CAS: 1354026-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a pyrazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary research indicates that 2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. These findings suggest its potential utility in treating conditions such as Alzheimer's disease and chronic inflammation. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

Recent synthetic approaches to 2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide have also been refined to improve yield and purity. Advances in asymmetric synthesis have enabled the production of enantiomerically pure forms, which are critical for ensuring consistent pharmacological activity. Additionally, computational modeling studies have provided insights into the compound's three-dimensional structure and its interactions with biological targets, facilitating the design of more potent derivatives.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. For instance, research has demonstrated its stability under physiological conditions and its favorable absorption and distribution characteristics. These properties, combined with its low toxicity profile, make it a viable candidate for preclinical development. However, further studies are needed to fully understand its long-term effects and potential side effects.

The therapeutic potential of 2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide extends beyond its initial applications. Recent exploratory studies have investigated its efficacy in oncology, particularly in targeting specific signaling pathways implicated in tumor growth and metastasis. Early results are encouraging, though more comprehensive clinical trials will be necessary to validate these findings.

In conclusion, 2-Amino-N-cyclopropyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide (CAS: 1354026-15-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a valuable subject for ongoing and future research. Continued exploration of its mechanisms and potential clinical uses will be essential for translating these findings into practical medical advancements.

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